6,7-Dihydrocanrenone-d4
Description
6,7-Dihydrocanrenone-d4 is a deuterated analog of 6,7-dihydrocanrenone, a steroidal compound structurally related to canrenone, a metabolite of the potassium-sparing diuretic spironolactone. The deuterium substitution at four positions (denoted by "-d4") enhances metabolic stability and bioavailability, making it valuable in pharmacokinetic and metabolic studies.
Properties
Molecular Formula |
C₂₂H₂₆D₄O₃ |
|---|---|
Molecular Weight |
346.5 |
Synonyms |
17-Hydroxy-3-oxo-17α-pregn-4-ene-21-carboxylic Acid-d4 γ-Lactone; 17β-Hydroxy-3-oxopregn-4-en-21-carboxylic Acid-d4 γ-Lactone; 3-(3-Oxo-17β-hydroxy-4-androsten-17-yl)propionic Acid-d4 γ-Lactone; 3-(3-Oxo-17β-hydroxyandrost-4-en-17α-yl)propiolactone-d |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Deuterated Analogs
Deuterated compounds, such as 4-Nitrotoluene-2,3,5,6-d4 (CAS 49147-42) and Dimethyl Phthalate-3,4,5,6-d4 (CAS 93951-89-4), share functional similarities with 6,7-Dihydrocanrenone-d4 in isotopic labeling. These analogs demonstrate how deuterium substitution alters physical and chemical properties:
Deuterium incorporation generally reduces metabolic clearance by stabilizing C-D bonds against enzymatic degradation, a critical advantage in drug development .
Heterocyclic Dihydro Derivatives
Compounds like 6,7-Dihydro-2-methyl-4(5H)-benzofuranone (CAS 50615-16-2) and 6,7-Dihydro-2H-indeno[5,6-b]furan-3(5H)-one (CAS 20895-52-7) share structural motifs with 6,7-Dihydrocanrenone-d4, particularly the partially reduced cyclic ketone system:
The benzofuranone derivatives lack the steroidal backbone of 6,7-Dihydrocanrenone-d4 but highlight the importance of ketone groups in hydrogen bonding and receptor interactions .
Chlorinated and Sulfonated Analogs
Chlorinated compounds like 1,2-Dichlorobenzene-d4 (CAS 2199-69-1) and sulfonated derivatives (e.g., Hexachlorocyclohexane , CAS 27154-44-5) differ significantly in polarity and toxicity but provide context for isotopic labeling in environmental monitoring:
Limitations and Knowledge Gaps
The provided evidence lacks direct data on 6,7-Dihydrocanrenone-d4, necessitating extrapolation from structural analogs. Conflicting data on metabolic impacts of deuteration (e.g., variability in bond stabilization across compound classes) underscores the need for compound-specific studies .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
